Cas no 5480-12-6 ( )

  structure
  structure
Product Name: 
CAS No:5480-12-6
MF:C10H14O
MW:150.217563152313
CID:942863
PubChem ID:29025
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • Usnein; (+-)-Uanic acid; (+-)-2,6-diacetyl-7,9-dihydroxy-8,9b-dimethyl-1,3(2H,9bH)-dibenzofurandione; Usninsaeure [German]; 2,6-diacetyl-7,9-dihydroxy-8,9b-dimethyl-1,3-(2H,9bH)dibenzofurandione; (+/-)-2,6,6-trimethylbicyclo[3.1.1]hept-2-en-4-one; Usniacin; Usnic acid derivative; 2,6-diacetyl-1,2,3,9b-tetrahydro-7,9-dihydroxy-8,9b-dimethyldibenzofuran-1,3-dione; L-Usnic acid; Usno; (+)-usnic acid; (+-)-Verbenon; Usninic acid; (+-)-verbe
    • Bicyclo[3.1.1]hept-3-en-2-one, 4,6,6-trimethyl-, (1R)-
    • DB-061581
    • DTXSID2048115
    • (-)-cis-verbenone
    • d-Verbenone
    • 5480-12-6
    • NSC 36846
    • NSC-6832
    • 4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-one
    • Q421151
    • dl-Verbenone
    • Verbenone, (d)-
    • EN300-89049
    • (1R-cis)-4,6,6-Trimethylbicyclo(3.1.1)hept-3-ene-2-one
    • Bicyclo[3.1.1]hept-3-en-2-one, 4,6,6-trimethyl-, (1R-cis)-
    • (S)-(-)-Verbenone
    • S-Verbenone
    • Verbenone, (L)-
    • NSC6832
    • (-)-4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-one
    • 80-57-9
    • DB-075693
    • 4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-one, (1S,5S)-
    • AKOS024283493
    • NS00013256
    • (1s)-(-)-pin-2-en-4-one
    • SCHEMBL118161
    • BBL033979
    • 2,6,6-trimethylbicyclo[3.1.1]hept-2-en-4-one
    • NS00085225
    • Verbinone
    • Bicyclo[3.1.1]hept-3-en-2-one, 4,6,6-trimethyl-, (1S)-
    • dextro-verbenone
    • CHEBI:78315
    • Verbenone (D,L-)
    • 2-Pinen-4-one, (1S,5S)-(-)-
    • CS-0280756
    • 4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-one, (1R-cis)-
    • STK801995
    • (-)-2-Pinen-4-one
    • V0072
    • 2-Pinen-4-one
    • ST069322
    • VERBENONE
    • VS-12358
    • NSC 6831
    • 4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-one, (1R,5R)-
    • C09913
    • VERBENONE,(DL)
    •  
    • Inchi: 1S/C10H14O/c1-6-4-9(11)8-5-7(6)10(8,2)3/h4,7-8H,5H2,1-3H3
    • InChI Key: DCSCXTJOXBUFGB-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)C2CC1C2(C)C

Computed Properties

  • Exact Mass: 150.10452
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 2.17770
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